molecular formula C9H18ClNO B1273267 (4aS,8aS)-decahydroisoquinolin-4a-ol hydrochloride CAS No. 81562-78-9

(4aS,8aS)-decahydroisoquinolin-4a-ol hydrochloride

Cat. No. B1273267
CAS RN: 81562-78-9
M. Wt: 191.7 g/mol
InChI Key: YPFAFIHBCMTKFM-OZZZDHQUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4aS,8aS)-Decahydroisoquinolin-4a-ol hydrochloride”, also known as DHIQ, is a cyclic amine that belongs to the class of isoquinoline alkaloids. Its CAS number is 1955474-52-8 .


Molecular Structure Analysis

The molecular formula of “(4aS,8aS)-decahydroisoquinolin-4a-ol hydrochloride” is C9H18ClNO . Its molecular weight is 191.70 g/mol .

Scientific Research Applications

Pharmaceutical Research and Drug Development

This compound is a valuable chiral building block in pharmaceutical research. Its stereochemistry is crucial for the synthesis of various pharmacologically active molecules. For instance, derivatives of this compound have been explored for their potential as opioid receptor agonists , which could lead to the development of new pain management medications .

Catalysis and Synthesis

In the field of catalysis, this compound can act as a ligand or a chiral auxiliary. It has been used in diastereoselective hydrogenation reactions, which are pivotal in producing enantiomerically pure substances. Such reactions are fundamental in the synthesis of complex organic molecules, including drugs and agrochemicals .

Safety and Hazards

The compound is labeled with the signal word “Warning” and has several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

properties

IUPAC Name

(4aS,8aS)-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H17NO.ClH/c11-9-4-2-1-3-8(9)7-10-6-5-9;/h8,10-11H,1-7H2;1H/t8-,9-;/m0./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPFAFIHBCMTKFM-OZZZDHQUSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2(CCNCC2C1)O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CC[C@@]2(CCNC[C@@H]2C1)O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H18ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

191.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

rac-(4aS,8aS)-Octahydro-4a(2H)-isoquinolinol hydrochloride

CAS RN

81562-78-9
Record name 4a(2H)-Isoquinolinol, octahydro-, hydrochloride (1:1), (4aR,8aR)-rel-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=81562-78-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.